Cas no 2034379-01-4 (2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide
• CAS No: 2034379-01-4
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5336033
• Update Time: 2025-10-30

2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-N-[[3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-pyridinecarboxamide
• 2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C15H18N4O3S/c1-23-15-11(3-2-6-16-15)14(20)17-9-12-18-13(19-22-12)10-4-7-21-8-5-10/h2-3,6,10H,4-5,7-9H2,1H3,(H,17,20)
• InChI Key： GMCMTQBQWLINPL-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCC1ON=C(C2CCOCC2)N=1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.67±0.46(Predicted)

Additional information on 2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide

Introduction to 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide (CAS No. 2034379-01-4)

2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide (CAS No. 2034379-01-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and is characterized by its sulfur-containing substituent and a complex oxadiazole ring system. The combination of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further research and development.

The molecular structure of 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide is particularly noteworthy for its potential in modulating various biological pathways. The pyridine ring, a common motif in many bioactive molecules, provides a rigid and planar structure that can facilitate interactions with protein targets. The methylsulfanyl group introduces a lipophilic character, enhancing the compound's ability to cross cell membranes and reach intracellular targets. Additionally, the oxadiazole ring, which is known for its stability and bioisosteric properties, adds a layer of complexity that can influence the compound's pharmacological profile.

Recent studies have highlighted the potential of 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic applications in treating various types of cancer, particularly those that are resistant to conventional chemotherapy.

The pharmacokinetic properties of 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound's ability to maintain stable plasma concentrations over an extended period suggests that it could be administered less frequently, improving patient compliance and reducing the risk of side effects.

To further explore the therapeutic potential of 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(Methylsulfanyl)-N-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-y l]methyl}pyridine - 3 - carboxamide (CAS No . 2034379 - 01 - 4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of medicinal chemistry and drug discovery. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.